Cas no 1067718-07-3 (tert-butyl4-(3-nitropyridin-4-ylamino)piperidine-1-carboxylate)

• Product Name: tert-butyl4-(3-nitropyridin-4-ylamino)piperidine-1-carboxylate
• CAS No: 1067718-07-3
• MF: C₁₅H₂₂N₄O₄
• MW: 322.359583377838
• MDL: MFCD11974918
• CID: 1095694
• PubChem ID: 56777233
• Update Time: 2025-06-13

tert-butyl4-(3-nitropyridin-4-ylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl4-(3-nitropyridin-4-ylamino)piperidine-1-carboxylate
• 4-(3-nitro-pyridin-4-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
• YOJSYAFBZQFPEF-UHFFFAOYSA-N
• MFCD11974918
• BS-26442
• tert-Butyl4-((3-nitropyridin-4-yl)amino)piperidine-1-carboxylate
• DB-205392
• tert-Butyl 4-((3-nitropyridin-4-yl)amino)piperidine-1-carboxylate
• AKOS027430572
• 4-[(3-Nitropyridin-4-yl)amino]piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(3-nitropyridin-4-ylamino)piperidine-1-carboxylate
• SCHEMBL2250932
• 1-Boc-4-(3-nitropyridin-4-ylamino)piperidine
• tert-butyl 4-[(3-nitropyridin-4-yl)amino]piperidine-1-carboxylate
• AMY4912
• 1067718-07-3

• MDL： MFCD11974918
• Inchi： 1S/C15H22N4O4/c1-15(2,3)23-14(20)18-8-5-11(6-9-18)17-12-4-7-16-10-13(12)19(21)22/h4,7,10-11H,5-6,8-9H2,1-3H3,(H,16,17)
• InChI Key： YOJSYAFBZQFPEF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC1C=CN=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 322.16410520g/mol
• Monoisotopic Mass: 322.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl4-(3-nitropyridin-4-ylamino)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl4-(3-nitropyridin-4-ylamino)piperidine-1-carboxylate (CAS No. 1067718-07-3)

The compound tert-butyl4-(3-nitropyridin-4-ylamino)piperidine-1-carboxylate (CAS No. 1067718-07-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperidine core modified with a 3-nitropyridin-4-ylamino group and protected by a tert-butyl carboxylate moiety, makes it a valuable building block for drug discovery. Researchers increasingly focus on such nitrogen-containing heterocycles due to their prevalence in bioactive molecules, aligning with current trends in small molecule drug development and kinase inhibitor design.

Recent literature highlights the growing importance of pyridine derivatives in medicinal chemistry, particularly for targeting protein-protein interactions (PPIs) – a hot topic in 2023-2024 drug discovery. The 3-nitro substitution pattern in this compound provides an excellent handle for further functionalization through palladium-catalyzed cross-coupling reactions, answering frequent search queries about "modifiable aromatic systems for drug synthesis." Analytical data shows the compound typically appears as a pale yellow crystalline solid with good solubility in polar organic solvents like DMSO and DMF, properties often searched by synthetic chemists planning reaction conditions.

The tert-butyloxycarbonyl (Boc) protecting group in this molecule addresses common challenges in peptide mimetic synthesis, a trending area in GPCR-targeted therapeutics. This feature makes CAS 1067718-07-3 particularly valuable for constructing conformationally constrained scaffolds, a frequent subject in recent medicinal chemistry publications. Stability studies indicate the compound remains intact under standard laboratory conditions (room temperature, inert atmosphere), though the nitro group requires consideration during reductive amination procedures – a technical point often queried in organic chemistry forums.

From a synthetic perspective, this compound exemplifies the strategic use of orthogonal protection in multi-step syntheses, with the Boc group being acid-labile while the nitropyridine moiety remains stable to acidic conditions. Such properties align perfectly with current industry demands for modular synthetic building blocks, as evidenced by increasing patent applications mentioning similar structures. The chiral center at the piperidine ring position also makes it relevant to ongoing discussions about stereoselective synthesis in pharmaceutical manufacturing.

Analytical characterization of tert-butyl4-(3-nitropyridin-4-ylamino)piperidine-1-carboxylate typically includes HPLC purity assessment (>95% in commercial samples), mass spectrometry (ESI-MS showing [M+H]+ peak at m/z 323), and comprehensive NMR spectral data (1H, 13C, DEPT). These specifications respond to frequent purchaser inquiries about quality control parameters for research chemicals. The compound's hydrogen bonding capacity (from both the amino and nitro groups) makes it interesting for molecular recognition studies, connecting to popular research themes in supramolecular chemistry.

In drug discovery applications, derivatives of this scaffold have shown promise in preliminary high-throughput screening (HTS) against various enzyme targets, particularly those involving signal transduction pathways. The electron-withdrawing nitro group enhances the compound's potential as a hydrogen bond acceptor in biological systems, a feature increasingly important in fragment-based drug design (FBDD) approaches. Safety data sheets indicate standard handling precautions for laboratory chemicals, with particular attention to avoiding dust formation during weighing operations.

The commercial availability of CAS 1067718-07-3 from multiple specialty chemical suppliers reflects its established role in modern synthetic workflows. Current pricing trends (2023 data) show stable demand for such pharmaceutical intermediates, with bulk quantities available for scale-up projects. Storage recommendations typically suggest 2-8°C under inert atmosphere for long-term preservation, addressing common storage condition questions from research purchasers.

Future research directions for this compound class may explore its utility in PROTAC development (proteolysis targeting chimeras) or as a component in covalent inhibitor design – both trending topics in recent medicinal chemistry conferences. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly suitable for structure-activity relationship (SAR) studies, a perpetual focus area in drug discovery programs worldwide.